Cas no 36439-96-0 (Naphthalene-1,3,6-tricarboxylic acid)

• Product Name: Naphthalene-1,3,6-tricarboxylic acid
• CAS No: 36439-96-0
• MF: C₁₃H₈O₆
• MW: 260.199024200439
• CID: 2823949
• Update Time: 2023-08-07

Naphthalene-1,3,6-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• naphthalene-1,3,6-tricarboxylic acid
• Naphthalene-1,3,6-tricarboxylic acid

• Inchi： 1S/C13H8O6/c14-11(15)6-1-2-9-7(3-6)4-8(12(16)17)5-10(9)13(18)19/h1-5H,(H,14,15)(H,16,17)(H,18,19)
• InChI Key： LATKICLYWYUXCN-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C2C=C(C(=O)O)C=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 1.8
• Topological Polar Surface Area: 112